Cas no 494867-40-2 (1H-Inden-1-ol, 2,3-dihydro-, (1R)-, compd. with (2S)-2-hexanol (1:1))

• Product Name: 1H-Inden-1-ol, 2,3-dihydro-, (1R)-, compd. with (2S)-2-hexanol (1:1)
• CAS No: 494867-40-2
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 1534050
• PubChem ID: 71362610
• Update Time: 2025-04-21

1H-Inden-1-ol, 2,3-dihydro-, (1R)-, compd. with (2S)-2-hexanol (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-ol, 2,3-dihydro-, (1R)-, compd. with (2S)-2-hexanol (1:1)
• (1R)-2,3-dihydro-1H-inden-1-ol,(2S)-hexan-2-ol
• 494867-40-2
• (1R)-2,3-Dihydro-1H-inden-1-ol--(2S)-hexan-2-ol (1/1)
• (1R)-2,3-dihydro-1H-inden-1-ol;(2S)-hexan-2-ol
• DTXSID90786225

• Inchi： 1S/C9H10O.C6H14O/c10-9-6-5-7-3-1-2-4-8(7)9;1-3-4-5-6(2)7/h1-4,9-10H,5-6H2;6-7H,3-5H2,1-2H3/t9-;6-/m10/s1
• InChI Key： RUPQIBKMWWZCAX-QVVMDPQOSA-N
• SMILES： O[C@H]1C2C=CC=CC=2CC1.O[C@@H](C)CCCC

Computed Properties

• Exact Mass: 236.17772
• Monoisotopic Mass: 236.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46